BENGH@ Methodological & Application

Check Availability & Pricing

Application Note & Protocol: Enhancing
Proteomic Analysis through Chemical
Derivatization with Succinic Anhydride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2,3-Dimethylsuccinic acid
CAS No.: 608-39-9
Cat. No.: B1215420

Get Quote

This guide provides a comprehensive overview and detailed protocols for the use of succinic
anhydride in proteomics research. We will delve into the chemical principles, practical
applications, and step-by-step methodologies for modifying proteins to improve their analysis
by mass spectrometry.

Introduction: The Rationale for Protein
Succinylation

In bottom-up proteomics, proteins are enzymatically digested, typically with trypsin, to generate
peptides that are then analyzed by liquid chromatography-mass spectrometry (LC-MS). Trypsin
cleaves proteins C-terminal to lysine (K) and arginine (R) residues. This process results in
peptides that carry a net positive charge at their N-terminus and on the C-terminal K or R,
which is ideal for electrospray ionization and subsequent fragmentation by collision-induced
dissociation (CID).
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However, this ideal scenario can be complicated by the presence of multiple lysine residues
within a peptide, leading to missed cleavages and peptides with higher charge states that are
more difficult to analyze. Furthermore, certain post-translational modifications (PTMs) on lysine,
such as ubiquitination or acetylation, are of significant biological interest but can be challenging
to detect.

Chemical derivatization with succinic anhydride offers a powerful solution to these challenges.
This process, known as succinylation, targets the primary amines on the N-terminus of the
protein and the epsilon-amine group of lysine side chains. The reaction converts the positively
charged amine into a negatively charged carboxylate group, a process that has several key
benefits for proteomic analysis.

Key Advantages of Succinylation:

e Improved Peptide Fragmentation: By neutralizing the positive charge on lysine, succinylation
encourages fragmentation along the peptide backbone during MS/MS analysis, leading to
more complete and easily interpretable spectra.

o Enhanced Detection of Acidic Peptides: The introduction of a carboxyl group can improve the
ionization efficiency of acidic peptides, which are often underrepresented in standard
proteomics workflows.

e "Pseudo-Arginine" Behavior: Succinylation of lysine residues blocks tryptic cleavage at these
sites. This forces trypsin to cleave only at arginine residues, simplifying the resulting peptide
mixture and making database searches more straightforward.

e Enrichment of PTMs: By blocking unmodified lysines, succinylation can be used as part of a
strategy to enrich for peptides containing other lysine modifications, such as acetylation.

The Chemistry of Succinylation

Succinic anhydride reacts with primary amines in a nucleophilic acyl substitution reaction. The
lone pair of electrons on the nitrogen atom of the amine attacks one of the carbonyl carbons of
the anhydride ring. This opens the ring and forms a stable amide bond, while the other carbonyl
group is converted to a carboxylate.
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Diagram 1: Chemical Reaction of Succinylation This diagram illustrates the reaction between a
primary amine (representing a lysine side chain or protein N-terminus) and succinic anhydride.

Caption: Reaction of a primary amine with succinic anhydride.

Experimental Protocol: In-Solution Succinylation of
a Protein Mixture

This protocol details the steps for succinylating a complex protein mixture prior to tryptic
digestion and LC-MS/MS analysis.

Materials:

e Protein extract in a suitable buffer (e.g., 8 M urea, 100 mM ammonium bicarbonate, pH 8.0)
 Dithiothreitol (DTT) stock solution (500 mM)

» lodoacetamide (IAA) stock solution (1 M)

e Succinic anhydride

e Ammonium bicarbonate stock solution (1 M, pH 8.0)

e Trypsin (mass spectrometry grade)

e Formic acid (for quenching)

C18 solid-phase extraction (SPE) cartridges for desalting
Protocol Steps:
¢ Protein Solubilization and Reduction:

o Start with 100 ug of protein in a final volume of 100 pL of 8 M urea, 100 mM ammonium
bicarbonate buffer.

o Add DTT to a final concentration of 5 mM.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Incubate at 37°C for 1 hour to reduce disulfide bonds.

o Alkylation:

o Cool the sample to room temperature.

o Add IAA to a final concentration of 15 mM.

o Incubate in the dark at room temperature for 30 minutes to alkylate cysteine residues.
e Succinylation Reaction:

o Add succinic anhydride to the protein solution. A common starting point is a 20-fold excess
by weight (e.g., for 100 pg of protein, add 2 mg of succinic anhydride). The optimal
amount may require titration.

o Immediately after adding the succinic anhydride, adjust the pH to 8.0-8.5 using the 1 M
ammonium bicarbonate solution. The reaction produces acid, so the pH will need to be
monitored and adjusted.

o Allow the reaction to proceed for 30 minutes at room temperature.
o Buffer Exchange and Digestion:

o Dilute the reaction mixture 4-fold with 100 mM ammonium bicarbonate to reduce the urea
concentration to 2 M.

o Add trypsin at a 1:50 (trypsin:protein) ratio.
o Incubate overnight at 37°C.
e Quenching and Desalting:
o Quench the digestion by adding formic acid to a final concentration of 1%.

o Desalt the peptide mixture using a C18 SPE cartridge according to the manufacturer's
instructions.
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o Elute the peptides, dry them in a vacuum centrifuge, and resuspend in a suitable solvent
for LC-MS/MS analysis.

Diagram 2: Experimental Workflow for Succinylation Proteomics
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Caption: Workflow for preparing succinylated proteins for MS.
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Data Analysis Considerations

When analyzing data from succinylated samples, it is crucial to configure the database search
parameters correctly:

e Enzyme: Set to Trypsin (P), but specify cleavage only at Arginine (R).
» Variable Modifications:
o Oxidation (M)
o Succinylation (K)
o Succinylation (Protein N-term)
» Fixed Modifications:
o Carbamidomethyl (C)
The mass shift for succinylation is +100.0160 Da.
Trustworthiness and Self-Validation
The success of a succinylation experiment can be validated through several built-in checks:

 Digestion Efficiency: A successful experiment will show a dramatic decrease in the number of
peptides with C-terminal lysine and a corresponding increase in peptides with C-terminal
arginine. The missed cleavage rate at arginine should remain low.

e Mass Shift Confirmation: The mass spectra should show a high percentage of peptides with
the +100.0160 Da modification on lysine residues and N-termini.

» Chromatographic Profile: The overall chromatographic profile may shift, as the modification
increases the hydrophilicity of the peptides.

Quantitative Data Summary

The following table summarizes the expected outcomes of a typical succinylation experiment
compared to a standard tryptic digest.
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Parameter

Standard Tryptic
Digest

Succinylated
Digest

Rationale for
Change

Primary Cleavage
Sites

Lysine (K), Arginine
(R)

Arginine (R) only

Succinylation blocks

cleavage at lysine.

Average Peptide
Charge

Typically +2, +3

Typically +2

Loss of lysine's
positive charge is
balanced by the N-

terminal amine.

Peptide Identifications

Variable

Often Increased

Simplified spectra and
improved
fragmentation can
lead to more confident

peptide identifications.

PTM Analysis

Standard

Enhanced for non-

lysine PTMs

Blocking unmodified
lysines can aid in the
enrichment and
detection of other

modifications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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